Cas no 18299-54-2 (2-Aminoethylammonium chloride)

• Product Name: 2-Aminoethylammonium chloride
• CAS No: 18299-54-2
• MF: C₂H₉ClN₂
• MW: 96.5592591762543
• MDL: MFCD03792690
• CID: 51002
• PubChem ID: 458598
• Update Time: 2025-05-20

2-Aminoethylammonium chloride Chemical and Physical Properties

Names and Identifiers

• 2-Aminoethylammonium chloride
• ETHYLENEDIAMINE HYDROCHLORIDE
• 1,2-ETHANEDIAMINE,MONOHYDROCHLORIDE
• ethane-1,2-diamine hydrochloride
• ethyleneadiamine hydrochloride
• ethylenediamine dihydrochloride
• ethylenediamine hydrochloric salt
• ethylenediamine monohydrochloride
• ETHYLENEDIAMINEHCL
• RARECHEM AL BW 1341
• 1,2-Ethanediamine,monohydrochloride (9CI)
• Ethylenediamine, monohydrochloride (8CI)
• Nsc263495
• 1,2-ETHANEDIAMINE, MONOHYDROCHLORIDE
• NSC-163962
• EINECS 242-181-0
• 1,2-Ethanediamine,hydrochloride
• 1,2-Ethanediamine, hydrochloride (1:1)
• 67M1ZLR9SC
• NSC-263495
• AKOS015914234
• Ethylenediamine, monohydrochloride
• WLN: Z2Z & GH 2
• CHEMBL4085198
• Chlor-ethamine
• ethane-1,2-diamine;hydrochloride
• NSC163962
• F8880-8253
• Q27264147
• NSC 263495
• FT-0694480
• UNII-67M1ZLR9SC
• 1,2-ETHANEDIAMINE, HYDROCHLORIDE
• NS00084993
• 18299-54-2
• NS00086022
• DTXSID10885022
• HCFPRFJJTHMING-UHFFFAOYSA-N

• MDL： MFCD03792690
• Inchi： 1S/C2H8N2.ClH/c3-1-2-4;/h1-4H2;1H
• InChI Key： HCFPRFJJTHMING-UHFFFAOYSA-N
• SMILES： Cl.NCCN

Computed Properties

• Exact Mass: 96.04540
• Monoisotopic Mass: 96.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 6
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2

Experimental Properties

• Color/Form: 白色晶体粉末带有潮解性质
• Density: 1.159 g/cm3
• Melting Point: 8.5ºC
• Boiling Point: 116-117ºC
• Flash Point: 33.9ºC
• PSA: 52.04000
• LogP: 1.10640

Additional information on 2-Aminoethylammonium chloride

Introduction to 2-Aminoethylammonium Chloride (CAS No. 18299-54-2)

2-Aminoethylammonium Chloride, with the chemical formula C₃H₁₁ClN₂ and CAS number 18299-54-2, is a significant compound in the field of pharmaceuticals and biotechnology. This zwitterionic compound, also known as choline hydrochloride when derived from choline, plays a crucial role in various biochemical applications. Its unique structure, featuring both amino and ammonium groups, makes it a versatile intermediate in the synthesis of drugs, agrochemicals, and specialty chemicals.

The compound is widely recognized for its stability under a broad range of conditions, which enhances its utility in industrial and laboratory settings. Its solubility in water and organic solvents further broadens its applicability, making it an ideal candidate for formulating solutions and suspensions in pharmaceuticals. The presence of both positive and negative charges within its molecular structure allows it to interact effectively with biological systems, facilitating its use as a buffering agent and stabilizer in enzymatic reactions.

In recent years, 2-Aminoethylammonium Chloride has garnered attention for its role in drug delivery systems. Researchers have been exploring its potential as a component in non-viral gene delivery vectors due to its ability to form stable complexes with nucleic acids. This property is particularly valuable in the development of gene therapies for treating genetic disorders. The compound's ability to protect genetic material from degradation while maintaining its integrity during transit within the body makes it a promising candidate for such applications.

Moreover, the pharmaceutical industry has leveraged CAS No. 18299-54-2 in the synthesis of active pharmaceutical ingredients (APIs). Its incorporation into drug molecules enhances their pharmacokinetic properties, improving bioavailability and reducing toxicity. For instance, studies have shown that when combined with certain APIs, 2-Aminoethylammonium Chloride can enhance drug solubility, allowing for more efficient absorption by the body. This has led to the development of novel formulations that address previously unmet medical needs.

The agrochemical sector also benefits from the use of 2-Aminoethylammonium Chloride. As a component in plant growth regulators and fertilizers, it aids in improving nutrient uptake by plants while protecting them from environmental stressors. Its stability under varying pH conditions ensures consistent performance across different agricultural applications. This has been particularly beneficial in regions where soil quality is compromised or where extreme weather conditions pose challenges to crop growth.

Recent advancements in materials science have further expanded the applications of CAS No. 18299-54-2. Researchers are investigating its potential as a crosslinking agent in hydrogels used for tissue engineering and wound healing. The compound's ability to form strong yet flexible bonds makes it an excellent candidate for creating biocompatible scaffolds that support cell growth and tissue regeneration. These developments hold promise for revolutionizing regenerative medicine and improving patient outcomes.

The chemical industry has also harnessed the properties of 2-Aminoethylammonium Chloride for catalytic applications. Its zwitterionic nature allows it to act as a dual catalyst, facilitating reactions that would otherwise be inefficient or impossible under standard conditions. This has led to more sustainable and cost-effective synthetic pathways for producing complex molecules used in various industrial processes.

Environmental science has not been left out either. The compound's biodegradability makes it an eco-friendly alternative to traditional chemicals used in water treatment and pollution control. Studies have demonstrated its effectiveness in neutralizing acidic industrial effluents while remaining non-toxic to aquatic life. This aligns with global efforts to develop greener alternatives that minimize environmental impact without compromising efficacy.

The future prospects of CAS No. 18299-54-2 are vast and multifaceted. Ongoing research is exploring new synthetic methods to enhance its production efficiency while maintaining or improving its properties. Innovations in nanotechnology are also opening doors for novel applications, such as using 2-Aminoethylammonium Chloride-based nanoparticles for targeted drug delivery systems that minimize side effects and maximize therapeutic efficacy.

In conclusion, 2-Aminoethylammonium Chloride (CAS No. 18299-54-2) is a versatile compound with far-reaching implications across multiple industries. Its unique chemical properties make it indispensable in pharmaceuticals, agrochemicals, materials science, catalysis, environmental science, and beyond. As research continues to uncover new applications and refine existing ones, the importance of this compound is only set to grow.